Cas no 218442-73-0 (4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride)

• Product Name: 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride
• CAS No: 218442-73-0
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• MDL: MFCD32702413
• CID: 5174456
• PubChem ID: 139784436
• Update Time: 2025-07-20

4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butyl)-3-nitro-benzenesulfonyl chloride
• 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD32702413
• Inchi： 1S/C10H12ClNO4S/c1-10(2,3)8-5-4-7(17(11,15)16)6-9(8)12(13)14/h4-6H,1-3H3
• InChI Key： CPLNYNWHOTWWPP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C(C)(C)C)C([N+]([O-])=O)=C1

Additional information on 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride

Introduction to 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride (CAS No. 218442-73-0)

4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride, identified by the chemical abstracts service number 218442-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a tert-butyl group and a nitro substituent on the benzene ring imparts unique electronic and steric properties, making it a valuable building block for further chemical modifications.

The sulfonyl chloride functional group in this molecule is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups into the molecular framework. This reactivity has made 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride a popular choice for researchers aiming to develop novel therapeutic agents. The tert-butyl group, on the other hand, serves as a protecting group, enhancing the stability of the molecule during synthetic transformations while preventing unwanted side reactions.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of aromatic compounds. The nitro group in 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride plays a crucial role in this context, as it can be selectively reduced to an amine or diazotized to form azides. These transformations open up avenues for constructing complex molecular architectures, including heterocyclic systems and polymers. The combination of these features makes this compound an indispensable tool in modern synthetic chemistry.

One of the most compelling applications of 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride lies in its use as an intermediate in the synthesis of pharmaceuticals. Sulfonyl chlorides are well-documented precursors to sulfonamides, which are known for their broad spectrum of biological activities. For instance, sulfonamides have been widely used as antibiotics, diuretics, and anticonvulsants. By leveraging the reactivity of the sulfonyl chloride group, researchers can efficiently introduce sulfonamide moieties into target molecules, thereby enhancing their pharmacological properties.

The nitro substituent also contributes to the versatility of this compound. Nitroaromatics have been extensively studied for their potential applications in medicinal chemistry due to their ability to act as bioisosteres and modulators of enzyme activity. In particular, nitro groups can be reduced to amine functionalities, which can then be further functionalized to produce bioactive molecules with tailored properties. This transformation is particularly useful in drug discovery pipelines where precise control over molecular structure is essential.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl groups at specific positions within the benzene ring, expanding the library of possible derivatives. Additionally, photochemical techniques have been employed to achieve selective functionalization under mild conditions. These innovations have not only streamlined synthetic routes but also opened up new possibilities for designing complex organic molecules.

The pharmaceutical industry has also embraced these developments, with several companies investing heavily in research aimed at discovering new therapeutic agents based on sulfonyl chloride intermediates. The ability to rapidly modify and optimize molecular structures using 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride has accelerated the drug development process significantly. Furthermore, computational modeling and high-throughput screening techniques have been integrated into synthetic workflows to identify promising candidates more efficiently.

Beyond pharmaceutical applications, 4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride finds utility in materials science and agrochemical research. Its reactivity allows for the synthesis of novel polymers and coatings with enhanced durability and functionality. In agrochemistry, sulfonyl chlorides are used as intermediates in the production of herbicides and pesticides, where their ability to undergo selective transformations is highly advantageous.

The environmental impact of chemical synthesis is another area where this compound has been scrutinized. While sulfonyl chlorides are powerful synthetic tools, their handling requires careful consideration due to potential byproduct formation and solvent waste generation. However, ongoing research efforts are focused on developing greener alternatives that minimize environmental footprint without compromising efficiency. These initiatives align with global trends toward sustainable chemistry practices.

In conclusion,4-tert-butyl-3-nitrobenzene-1-sulfonyl chloride (CAS No. 218442-73-0) represents a cornerstone compound in modern organic synthesis. Its unique structural features and reactivity make it an invaluable asset for researchers across multiple disciplines. As scientific understanding continues to evolve,this compound will undoubtedly play an even greater role in shaping future advancements in pharmaceuticals, materials science,and agrochemicals, driving innovation and progress in these critical fields.